Cas no 901045-06-5 (7-chloro-1,3-diphenyl-1H-pyrazolo4,3-cquinoline)

• Product Name: 7-chloro-1,3-diphenyl-1H-pyrazolo4,3-cquinoline
• CAS No: 901045-06-5
• MF: C₂₂H₁₄ClN₃
• MW: 355.819663524628
• CID: 6103794
• PubChem ID: 20852527
• Update Time: 2025-05-25

7-chloro-1,3-diphenyl-1H-pyrazolo4,3-cquinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-1,3-diphenyl-1H-pyrazolo4,3-cquinoline
• F3407-1260
• 901045-06-5
• 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline
• 7-chloro-1,3-diphenylpyrazolo[4,3-c]quinoline
• AKOS001795535

• Inchi： 1S/C22H14ClN3/c23-16-11-12-18-20(13-16)24-14-19-21(15-7-3-1-4-8-15)25-26(22(18)19)17-9-5-2-6-10-17/h1-14H
• InChI Key： RKXKRHIYZHTZTR-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N=CC1C(C3C=CC=CC=3)=NN(C3C=CC=CC=3)C=12

Computed Properties

• Exact Mass: 355.0876252g/mol
• Monoisotopic Mass: 355.0876252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 30.7Ų

Additional information on 7-chloro-1,3-diphenyl-1H-pyrazolo4,3-cquinoline

7-Chloro-1,3-Diphenyl-1H-Pyrazolo[4,3-c]Quinoline: A Comprehensive Overview

The compound 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline, identified by the CAS number 901045-06-5, is a highly specialized heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This molecule belongs to the class of pyrazoloquinolines, which are known for their unique structural features and diverse biological activities. The presence of the chlorine atom at the 7th position and the two phenyl groups at positions 1 and 3 contribute to its distinctive chemical properties and reactivity.

The synthesis of 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline involves a series of intricate reactions that highlight the importance of precise stoichiometry and reaction conditions. Recent advancements in synthetic methodologies have enabled researchers to optimize the production process, ensuring higher yields and better purity. The molecule's structure is characterized by a fused bicyclic system comprising a pyrazole ring fused to a quinoline moiety. This structural arrangement imparts unique electronic properties, making it an attractive candidate for applications in drug design and materials science.

One of the most promising areas of research involving 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline is its potential as a pharmacological agent. Studies have demonstrated that this compound exhibits significant biological activity against various disease targets, including cancer and neurodegenerative disorders. For instance, recent research has shown that it can modulate key signaling pathways involved in cell proliferation and apoptosis, making it a potential candidate for anti-cancer therapies.

In addition to its pharmacological applications, 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline has also garnered attention in the field of materials science due to its unique electronic properties. Its ability to act as a π-conjugated system makes it an ideal candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells, where its electronic properties could enhance device performance.

The study of 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline has also led to insights into its interaction with biological systems at the molecular level. Advanced computational techniques have been employed to model its binding interactions with target proteins, providing valuable information for drug design and optimization. These studies have revealed that the compound's phenyl groups play a crucial role in determining its bioavailability and pharmacokinetic properties.

Furthermore, recent investigations into the environmental impact of synthetic compounds like 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline have highlighted the importance of sustainable synthesis methods. Researchers are exploring green chemistry approaches to minimize waste and reduce the environmental footprint associated with its production.

In conclusion, 7-chloro-1,3-diphenyl-1H-pyrazolo[4,3-c]quinoline, CAS number 901045-06-5, represents a versatile compound with vast potential across multiple disciplines. Its unique chemical structure and promising biological activity make it an invaluable tool for researchers in fields ranging from pharmacology to materials science. As ongoing studies continue to uncover new applications and optimize synthesis methods, this compound is poised to play an increasingly important role in both academic research and industrial applications.